Cas no 61984-68-7 (2,2,2-trifluoro-N-(2-fluorophenyl)acetamide)

2,2,2-Trifluoro-N-(2-fluorophenyl)acetamide is a fluorinated acetamide derivative characterized by its trifluoromethyl and ortho-fluorophenyl substituents. This compound is of interest in synthetic and medicinal chemistry due to its electron-withdrawing properties, which enhance reactivity in nucleophilic substitution and cross-coupling reactions. The presence of fluorine atoms improves metabolic stability and bioavailability, making it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules. Its well-defined structure and high purity allow for precise applications in organofluorine chemistry. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres. Suitable for further functionalization, it serves as a versatile building block in heterocyclic and agrochemical synthesis.
2,2,2-trifluoro-N-(2-fluorophenyl)acetamide structure
61984-68-7 structure
Product Name:2,2,2-trifluoro-N-(2-fluorophenyl)acetamide
CAS No:61984-68-7
MF:C8H5F4NO
MW:207.125015974045
CID:955926
PubChem ID:99480
Update Time:2025-10-13

2,2,2-trifluoro-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-N-(2-fluorophenyl)acetamide
    • AcetaMide, 2,2,2-trifluoro-N-(2-fluorophenyl)-
    • 2,2,2,2'-Tetrafluoroacetanilide
    • 2,2,2-trifluoro-N-(2-fluoro-phenyl)-acetamide
    • AC1L40XD
    • Acetamide, N-(2-fluorophenyl)-2,2,2-trifluoro-
    • Acetanilide, 2,2,2,2'-tetrafluoro-
    • BRN 0980172
    • N-(o-fluorophenyl)trifluoroacetamide
    • NSC226241
    • o-fluoro-trifluoroacetanilide
    • STK124864
    • 2-Fluorotrifluoroacetanilide
    • 61984-68-7
    • MFCD00780955
    • 2,2,2-trifluoro-N-(2-fluorophenyl)-acetamide
    • BS-29226
    • DTXSID30211021
    • SCHEMBL1576313
    • AKOS002960475
    • NSC 226241
    • NSC-226241
    • Inchi: 1S/C8H5F4NO/c9-5-3-1-2-4-6(5)13-7(14)8(10,11)12/h1-4H,(H,13,14)
    • InChI Key: JDFHWMMKPFLLKV-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1NC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 207.03075
  • Monoisotopic Mass: 207.03072643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 2.39950

2,2,2-trifluoro-N-(2-fluorophenyl)acetamide Pricemore >>

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